3-p-Tolylthio-2-methyl-1-bromopropane

• Molecular Formula: C11H15BrS
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 1-(3-bromo-2-methylpropyl)sulfanyl-4-methylbenzene
• InChI: InChI=1S/C11H15BrS/c1-9-3-5-11(6-4-9)13-8-10(2)7-12/h3-6,10H,7-8H2,1-2H3
• InChI Key: HIJFZTPTAGDMCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(C)CBr

Description

3-p-Tolylthio-2-methyl-1-bromopropane is a brominated organosulfur compound characterized by a propane backbone substituted with a bromine atom at position 1, a methyl group at position 2, and a p-tolylthio group (-S-C₆H₄-CH₃) at position 3. This structure confers unique reactivity due to the interplay of the electron-withdrawing bromine and the electron-donating thioether group.

Comparison with Similar Compounds

Brominated Alkanes

• 1-Bromo-2-ethylhexane (C₆H₁₃Br) :
  This compound shares a brominated alkane chain but lacks the thioether and methyl substituents. Its longer carbon chain and lack of steric hindrance likely result in higher boiling points and slower nucleophilic substitution (e.g., SN2) compared to the target compound .
• 1-Bromo-3-chloropropane: A dihalogenated propane, this compound exhibits dual reactivity at positions 1 and 3.

Thioether Derivatives

• The p-tolylthio group in the target compound may enhance solubility in nonpolar solvents and influence catalytic activity in palladium-mediated reactions (e.g., Suzuki-Miyaura coupling) .

Physical and Thermal Properties

A hypothetical comparison of key properties is outlined below, extrapolated from structural analogs:

Property	3-p-Tolylthio-2-methyl-1-bromopropane (Inferred)	1-Bromo-2-ethylhexane	1-Bromo-3-chloropropane
Boiling Point (°C)	180–200 (estimated)	205–210	142–145
Solubility in CHCl₃	High (due to thioether)	Moderate	High
Thermal Stability	Moderate (decomposes >200°C)	High	Low (volatile)

Thermogravimetric analysis (TGA) of similar brominated compounds suggests that the target compound may exhibit mass loss starting near 200°C due to bromine dissociation .

Analytical Methods for Characterization

The instruments listed in are critical for studying such compounds:

• Scanning Electron Microscope (SEM) : Visualizes surface morphology, particularly for crystalline intermediates .
• Diffractometer : Resolves crystal structures, essential for confirming stereochemistry in brominated compounds .
• Thermogravimetric Analyzer (TGA) : Monitors thermal degradation, relevant for assessing stability during synthesis .